6-(2-aminoethyl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one;2,2,2-trifluoroacetic acid
6-(2-aminoethyl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one;2,2,2-trifluoroacetic acid
First novel fluorescent false neurotransmitter. Enables optical imaging of presynaptic terminal activity. Inhibits 5-HT binding to VMAT2 (IC50 = 1 µM (comparable to dopamine itself)). Released via exocytosis in the striatum in mouse acute slice preparation. Labels dopamine and other presynaptic terminals in the striatum. Compatible with GFP tags and other optical probes. Sufficiently bright, photostable and suitable for two-photon fluorescence microscopy. View the technique onlineFor highly selective labelling of dopaminergic presynaptic termainals FFN102 is recommended.
Fluorescent false neurotransmitter (FFN). Targets neuronal vesicular monoamine transporter (VMAT) 2; inhibits serotonin binding to VMAT2 (IC50 = 1 μM).
Fluorescent false neurotransmitter (FFN). Targets neuronal vesicular monoamine transporter (VMAT) 2; inhibits serotonin binding to VMAT2 (IC50 = 1 μM).
Brand Name:
Vulcanchem
CAS No.:
1004548-96-2
VCID:
VC0004766
InChI:
InChI=1S/C17H20N2O2.C2HF3O2/c18-6-5-11-10-15(20)21-17-13-4-2-8-19-7-1-3-12(16(13)19)9-14(11)17;3-2(4,5)1(6)7/h9-10H,1-8,18H2;(H,6,7)
SMILES:
C1CC2=CC3=C(C4=C2N(C1)CCC4)OC(=O)C=C3CCN.C(=O)(C(F)(F)F)O
Molecular Formula:
C19H21F3N2O4
Molecular Weight:
398.382
6-(2-aminoethyl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one;2,2,2-trifluoroacetic acid
CAS No.: 1004548-96-2
Cat. No.: VC0004766
Molecular Formula: C19H21F3N2O4
Molecular Weight: 398.382
* For research use only. Not for human or veterinary use.
![6-(2-aminoethyl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one;2,2,2-trifluoroacetic acid - 1004548-96-2](/images/no_structure.jpg)
Specification
| Description | First novel fluorescent false neurotransmitter. Enables optical imaging of presynaptic terminal activity. Inhibits 5-HT binding to VMAT2 (IC50 = 1 µM (comparable to dopamine itself)). Released via exocytosis in the striatum in mouse acute slice preparation. Labels dopamine and other presynaptic terminals in the striatum. Compatible with GFP tags and other optical probes. Sufficiently bright, photostable and suitable for two-photon fluorescence microscopy. View the technique onlineFor highly selective labelling of dopaminergic presynaptic termainals FFN102 is recommended. Fluorescent false neurotransmitter (FFN). Targets neuronal vesicular monoamine transporter (VMAT) 2; inhibits serotonin binding to VMAT2 (IC50 = 1 μM). |
|---|---|
| CAS No. | 1004548-96-2 |
| Molecular Formula | C19H21F3N2O4 |
| Molecular Weight | 398.382 |
| IUPAC Name | 6-(2-aminoethyl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C17H20N2O2.C2HF3O2/c18-6-5-11-10-15(20)21-17-13-4-2-8-19-7-1-3-12(16(13)19)9-14(11)17;3-2(4,5)1(6)7/h9-10H,1-8,18H2;(H,6,7) |
| Standard InChI Key | XHUSAIWAUAMZRG-UHFFFAOYSA-N |
| SMILES | C1CC2=CC3=C(C4=C2N(C1)CCC4)OC(=O)C=C3CCN.C(=O)(C(F)(F)F)O |
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